Cas no 2580226-38-4 (3-(2-{(benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid)

• Product Name: 3-(2-{(benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid
• CAS No: 2580226-38-4
• MF: C₁₇H₁₅F₂NO₅
• MW: 351.301512002945
• CID: 5661903
• PubChem ID: 165889088
• Update Time: 2025-05-21

3-(2-{(benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726317
• 3-(2-{[(benzyloxy)carbonyl]amino}-1,1-difluoroethoxy)benzoic acid
• 2580226-38-4
• 3-(2-{(benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid

• Inchi： 1S/C17H15F2NO5/c18-17(19,25-14-8-4-7-13(9-14)15(21)22)11-20-16(23)24-10-12-5-2-1-3-6-12/h1-9H,10-11H2,(H,20,23)(H,21,22)
• InChI Key： UHPDJYMMECJGAE-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C=CC=CC=1)(OC1C=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 351.09182890g/mol
• Monoisotopic Mass: 351.09182890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(2-{(benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid

3-(2-{(Benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid

3-(2-{(Benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid, also known by its CAS number 2580226-38-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoic acids, which are widely studied for their diverse functional groups and reactivity. The structure of this compound is characterized by a benzoic acid moiety attached to a 2-{(benzyloxy)carbonylamino}-1,1-difluoroethoxy group, making it a valuable substrate for further chemical modifications and syntheses.

The synthesis of 3-(2-{(Benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid involves multi-step reactions, including nucleophilic substitutions and acylation processes. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various reaction conditions, such as the use of different solvents, catalysts, and temperatures, to optimize the synthesis process. These studies have not only improved the production efficiency but also provided insights into the reactivity of similar compounds.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery and development. The presence of multiple functional groups, such as the benzyloxy carbonyl (Cbz) group and the difluoroethoxy group, makes it highly versatile for further modifications. For instance, the Cbz group can be selectively removed under specific conditions to generate free amines or other reactive intermediates, which are essential in medicinal chemistry.

Recent studies have highlighted the role of 3-(2-{(Benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid in designing bioactive molecules targeting various therapeutic areas. For example, researchers have investigated its potential as an inhibitor of enzyme activities or as a modulator of cellular signaling pathways. These findings underscore its importance in advancing drug development pipelines.

In addition to its pharmaceutical applications, this compound has also been explored in materials science for its unique physical and chemical properties. The presence of fluorine atoms in the molecule contributes to its stability and lipophilicity, making it a candidate for developing advanced materials with tailored properties.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 3-(2-{(Benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid is crucial for ensuring sustainable chemical practices. Recent research has focused on evaluating its biodegradability under various environmental conditions and assessing its potential risks to aquatic ecosystems.

In conclusion, 3-(2-{(Benzyloxy)carbonylamino}-1,1-difluoroethoxy)benzoic acid (CAS No: 2580226-38-4) is a multifaceted compound with extensive applications across diverse fields. Its structural complexity and functional diversity make it an invaluable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in driving innovation across these disciplines.